Cas no 118-03-6 (7-Aminonaphthalene-1,3,6-trisulfonic acid)

• Product name: 7-Aminonaphthalene-1,3,6-trisulfonic acid
• CAS No: 118-03-6
• MF: C₁₀H₉NO₉S₃
• MW: 383.374759435654
• MDL: MFCD00035721
• CID: 35860
• PubChem ID: 8349

7-Aminonaphthalene-1,3,6-trisulfonic acid Chemical and Physical Properties

Names and Identifiers

• 7-Aminonaphthalene-1,3,6-trisulfonic acid
• 2-Naphthylamine-3,6,8-trisulfonic acid
• 2-Napthylamine-3,6,8-Trisulfonic Acid
• K Acid
• 2-Amino-3,6,8-naphthalenetrisulfonic acid
• 7-aminonaphthalene-1,3,6-trisulphonic acid
• 2-aminonaphthalene-3,6,8-trisulphonic acid
• 7-Amino-1,3,6-naphthalenetrisulfonic acid
• 7-aminonaphthalen-1,3,6-trisulfonic acid
• 7-amino-naphthalene-1,3,6-trisulfonic acid
• 7-Amino-naphthalin-1,3,6-trisulfonsaeure
• EINECS 204-229-9
• Kyselina kochova
• Kyselina kochova [Czech]
• K-ACID
• AMINO K ACID
• 2-R amino acid
• 6-naphthalenetrisulfonicacid,7-amino-3
• kyselina2-naftylamin-3,6,8-trisulfonova
• 7-Amino-1,3,6-naphthalenesulfonic Acid
• 3,6-Naphthalenetrisulfonicacid,7-amino-1
• kyselinakochova
• SCHEMBL152672
• Kyselina 2-naftylamin-3,8-trisulfonova
• XJ2U5L6AXF
• Kyselina 2-naftylamin-3,6,8-trisulfonova [Czech]
• 0-14-00-00800 (Beilstein Handbook Reference)
• 1,3,6-NAPHTHALENETRISULFONIC ACID, 7-AMINO-
• AKOS015900196
• GFPQSWFFPRQEHH-UHFFFAOYSA-N
• NSC 7561
• CBDivE_015614
• AC-13312
• NSC-7561
• BS-48193
• Kyselina 2-naftylamin-3,6,8-trisulfonova
• 7-Amino-1,6-naphthalenetrisulfonic acid
• NS00005553
• DTXSID4059465
• EN300-17993914
• BRN 2681042
• MFCD00035721
• 118-03-6
• NSC7561
• 1,6-Naphthalenetrisulfonic acid, 7-amino-
• A803870
• W-108552
• 2-aminonaphthalene-3,6,8-trisulfonic acid
• 2-Naphthylamine-3,8-trisulfonic acid
• 2-Amino-3,8-naphthalenetrisulfonic acid
• FT-0613142
• DTXCID4033425

• MDL： MFCD00035721
• Inchi： 1S/C10H9NO9S3/c11-8-4-7-5(2-10(8)23(18,19)20)1-6(21(12,13)14)3-9(7)22(15,16)17/h1-4H,11H2,(H,12,13,14)(H,15,16,17)(H,18,19,20)
• InChI Key： GFPQSWFFPRQEHH-UHFFFAOYSA-N
• SMILES： C1=C2C=C(C(=CC2=C(C=C1S(=O)(=O)O)S(=O)(=O)O)N)S(=O)(=O)O

Computed Properties

• Exact Mass: 382.943944g/mol
• Surface Charge: 0
• XLogP3: -0.7
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 3
• Monoisotopic Mass: 382.943944g/mol
• Monoisotopic Mass: 382.943944g/mol
• Topological Polar Surface Area: 214Ų
• Heavy Atom Count: 23
• Complexity: 756
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Light yellow trendy goods
• Density: 1.7995 (rough estimate)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.6800 (estimate)
• PSA: 214.27000
• LogP: 3.98570
• Solubility: Not determined

7-Aminonaphthalene-1,3,6-trisulfonic acid Security Information

• WGK Germany：3
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R22
• Storage Condition：Warehouse ventilation and low temperature drying

7-Aminonaphthalene-1,3,6-trisulfonic acid Customs Data

• HS CODE：2921499090
• Customs Data：

  China Customs Code:

  2921499090

  Overview:

  2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments
• Natural Products and Extracts Flavors and Fragrances

Additional information on 7-Aminonaphthalene-1,3,6-trisulfonic acid

Properties and Applications of 7-Aminonaphthalene-1,3,6-trisulfonic Acid (CAS No. 118-03-6)

7-Aminonaphthalene-1,3,6-trisulfonic acid, with the chemical formula C₉H₅NNa₃O₁₀S₃, is a highly sulfonated aromatic amine derivative. This compound is characterized by its three sulfonic acid groups attached to a naphthalene ring, with an amino group at the 7-position. Its unique structure makes it a valuable intermediate in various chemical and pharmaceutical applications. The compound's high solubility in water and strong acidic properties stem from the presence of multiple sulfonic acid moieties, which confer excellent stability and reactivity under controlled conditions.

The synthesis of 7-Aminonaphthalene-1,3,6-trisulfonic acid typically involves the sulfonation of naphthalene followed by selective amination. The sulfonation process is commonly carried out using chlorosulfonic acid or sulfur trioxide in the presence of a catalyst, such as sulfuric acid. Subsequent reduction of the nitro groups (if present) and subsequent amination yield the desired product. The purity of the final product is crucial for its intended applications, necessitating rigorous purification steps such as recrystallization or column chromatography to remove any impurities that could affect downstream processes.

One of the most significant applications of 7-Aminonaphthalene-1,3,6-trisulfonic acid is in the field of dye manufacturing. Its sulfonated structure allows it to form stable complexes with metal ions, making it an excellent component in metal chelating dyes. These dyes are widely used in textile printing due to their ability to produce vibrant colors with high fastness properties. Additionally, the compound serves as a precursor for various azo dyes, which are essential in the production of synthetic dyes for textiles and paper.

In pharmaceutical research, 7-Aminonaphthalene-1,3,6-trisulfonic acid has garnered attention for its potential as a building block in drug design. Its aromatic structure and multiple reactive sites provide chemists with opportunities to modify its core framework for specific pharmacological activities. Recent studies have explored its derivatives as potential inhibitors of enzymes involved in inflammatory pathways. The sulfonamide moiety present in its structure can be further functionalized to enhance binding affinity to target proteins, making it a promising candidate for developing novel therapeutic agents.

The compound's utility extends beyond dyes and pharmaceuticals into materials science. Researchers have investigated its use as a template for supramolecular chemistry due to its ability to self-assemble into ordered structures under appropriate conditions. These self-assembled materials exhibit unique properties such as high surface area and tunable porosity, making them suitable for applications in catalysis and gas storage. Furthermore, its ability to form stable coordination complexes with transition metals has been exploited in the development of metal-organic frameworks (MOFs), which are gaining traction for their applications in carbon capture and hydrogen storage technologies.

Recent advancements in green chemistry have also highlighted the importance of 7-Aminonaphthalene-1,3,6-trisulfonic acid as an eco-friendly chemical intermediate. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce energy consumption. For instance, catalytic processes using biodegradable solvents have been explored to improve the environmental footprint of its production. These innovations align with global trends toward more sustainable chemical manufacturing practices.

The analytical characterization of 7-Aminonaphthalene-1,3,6-trisulfonic acid is another critical aspect that ensures its quality and applicability. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are routinely employed to confirm its molecular structure and purity. High-performance liquid chromatography (HPLC) is often used for quantifying impurities or degradation products that may arise during storage or processing.

In conclusion,7-Aminonaphthalene-1,3,6-trisulfonic acid (CAS No. 118-03-6) is a versatile compound with broad applications across multiple industries. Its unique structural features make it indispensable in dye synthesis, pharmaceutical research, materials science, and sustainable chemistry. As research continues to uncover new functionalities and applications for this compound，its importance is expected to grow further，driving innovation across scientific disciplines.